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Compound of Interest

Compound Name: Aluminium p-toluenesulphonate

Cat. No.: B080634

Aluminium p-toluenesulphonate: A Technical
Guide

CAS Number: 14472-28-7
INChiKey: YDQWDYJPBFLALK-UHFFFAOYSA-M

This technical guide provides a comprehensive overview of Aluminium p-toluenesulphonate,
a compound with significant potential in research and development, particularly in the field of
catalysis. This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its properties, synthesis, and potential
applications.

Physicochemical Properties

While specific experimental data for Aluminium p-toluenesulphonate is not readily available
in the public domain, the following table summarizes its computed properties and data for the
parent compound, p-Toluenesulfonic acid, to provide a contextual understanding.
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Property Value Source

Molecular Formula C21H21AI06S3 [1]

Molecular Weight 540.56 g/mol [1]

IUPAC Name aluminum;a- PubChem
methylbenzenesulfonate

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Soluble in many polar solvents
Solubility (inferred from other metal

tosylates).[2]

p-Toluenesulfonic acid (Parent

) ) 103-106 °C (monohydrate) Sigma-Aldrich
Compound) Melting Point
p-Toluenesulfonic acid (Parent ) )
- ) 140 °C at 20 mmHg Sigma-Aldrich
Compound) Boiling Point
p-Toluenesulfonic acid (Parent
Freely soluble PubChem

Compound) Solubility in Water

Synthesis

A detailed experimental protocol for the synthesis of Aluminium p-toluenesulphonate is not
explicitly described in readily available literature. However, based on general methods for the
preparation of metal salts of sulfonic acids, a plausible synthetic route involves the reaction of
freshly precipitated aluminium hydroxide with p-toluenesulfonic acid.[3]

Experimental Protocol: Synthesis of Aluminium p-
toluenesulphonate

Materials:

e Aluminium chloride (AICI3) or Aluminium sulfate (Al2(SOa4)3)
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Sodium hydroxide (NaOH) or Ammonium hydroxide (NH4OH)

p-Toluenesulfonic acid monohydrate

Deionized water

Ethanol

Procedure:

e Preparation of Aluminium Hydroxide: An aqueous solution of an aluminium salt (e.qg.,
aluminium chloride) is treated with a stoichiometric amount of a base (e.g., sodium hydroxide
solution) with vigorous stirring to precipitate aluminium hydroxide (Al(OH)s3).

» Washing: The precipitate is thoroughly washed with deionized water to remove any soluble
impurities and byproducts.

» Reaction: The freshly precipitated and washed aluminium hydroxide is suspended in an
agueous or ethanolic solution. A stoichiometric amount of p-toluenesulfonic acid
monohydrate is then added to the suspension.

o Heating: The reaction mixture is heated, typically in the range of 40-60 °C, and stirred until
the reaction is complete, indicated by the dissolution of the aluminium hydroxide.[3]

« |solation: The resulting solution is filtered to remove any unreacted starting material. The
solvent is then evaporated under reduced pressure to yield the solid Aluminium p-
toluenesulphonate.

e Drying: The product is dried in a vacuum oven to remove any residual solvent.
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Caption: Synthesis workflow for Aluminium p-toluenesulphonate.

Applications in Catalysis

Aluminium p-toluenesulphonate is expected to function as a Lewis acid catalyst, similar to
other aluminium salts and metal sulfonates. Its potential applications lie in promoting a variety
of organic transformations. The sulfonic acid functionalization of alumina has been shown to
create efficient and reusable catalysts for reactions such as the synthesis of benzothiazines
and per-O-acetylation of carbohydrates.[4][5]

Potential Catalytic Applications:

 Esterification and Transesterification: Catalyzing the formation of esters from carboxylic
acids and alcohols.

» Friedel-Crafts Reactions: Promoting alkylation and acylation of aromatic compounds.

o Protection and Deprotection of Functional Groups: Facilitating the addition and removal of
protecting groups in multi-step synthesis.

o Condensation Reactions: Catalyzing reactions such as the synthesis of
bis(indolyl)methanes.

General Experimental Protocol for a Catalyzed Reaction
(e.g., Esterification)

Materials:

e Carboxylic acid

e Alcohol

e Aluminium p-toluenesulphonate (catalytic amount, e.g., 1-5 mol%)
e Anhydrous solvent (e.g., toluene, dichloromethane)

Procedure:
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Setup: A round-bottom flask is charged with the carboxylic acid, the alcohol, and the
anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

Catalyst Addition: A catalytic amount of Aluminium p-toluenesulphonate is added to the
reaction mixture.

Reaction: The mixture is stirred and heated to the desired reaction temperature (this will vary
depending on the specific substrates). The progress of the reaction is monitored by a
suitable analytical technique (e.g., TLC, GC, or NMR).

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The catalyst
may be removed by filtration if it is heterogeneous, or the reaction mixture is washed with
water or a mild basic solution to remove the acid catalyst.

Purification: The organic layer is dried over an anhydrous drying agent (e.g., MgSOQOa or
Naz2S0a), filtered, and the solvent is removed under reduced pressure. The crude product is
then purified by an appropriate method, such as column chromatography or distillation.
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Caption: A plausible catalytic cycle for an esterification reaction.
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Safety and Handling

A specific Safety Data Sheet (SDS) for Aluminium p-toluenesulphonate is not readily
available. However, based on the SDS for p-toluenesulfonic acid and other metal salts, it
should be handled with care in a well-ventilated area, wearing appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat.[6][7][8] It is expected to be
an irritant to the skin, eyes, and respiratory system.

Conclusion

Aluminium p-toluenesulphonate is a compound with considerable potential as a Lewis acid
catalyst in organic synthesis. While specific experimental data on its physicochemical
properties are limited, its synthesis and applications can be inferred from related compounds.
Further research into this compound is warranted to fully elucidate its catalytic activity and
potential for use in various chemical transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Aluminium p-toluenesulphonate CAS number 14472-
28-7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080634#aluminium-p-toluenesulphonate-cas-
number-14472-28-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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